Cas no 1805070-85-2 (2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide)

• Product Name: 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide
• CAS No: 1805070-85-2
• MF: C₈H₇F₂N₃O₃
• MW: 231.156288385391
• CID: 4898514
• Update Time: 2025-05-28

2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide

• Inchi： 1S/C8H7F2N3O3/c1-3-5(13(15)16)2-4(8(11)14)6(12-3)7(9)10/h2,7H,1H3,(H2,11,14)
• InChI Key： ACTMHCQVEVBXLQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC(=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 0.6
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide

Comprehensive Overview of 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide (CAS No. 1805070-85-2)

2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide (CAS No. 1805070-85-2) is a specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits promising properties for applications in drug discovery and crop protection. Its molecular structure, combining a pyridine core with strategic substitutions, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's carboxamide moiety further expands its utility in designing small-molecule therapeutics, a hot topic in AI-driven drug development.

From an agrochemical perspective, 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide is being explored for its herbicidal and fungicidal properties. With climate change driving the need for sustainable crop solutions, this compound's nitropyridine scaffold offers a novel approach to targeting plant pathogens. Its difluoromethyl group, known to improve lipophilicity, could enhance foliar absorption—a key consideration in modern pesticide formulation.

Synthetic routes to CAS No. 1805070-85-2 often involve multistep organic transformations, including halogenation, nitration, and amidation. Recent advancements in flow chemistry and catalytic fluorination have improved the efficiency of its production, addressing industry demands for greener methodologies. These innovations resonate with the pharmaceutical sector's emphasis on process intensification and cost optimization—frequent search queries among chemists.

Analytical characterization of 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. Such techniques verify the compound's purity and stereochemistry, critical for regulatory compliance in drug development. The rise of AI-assisted spectral analysis tools has further streamlined this process, a trend reflected in numerous scientific publications and patent filings.

Market analysts project steady growth for fluorinated pyridine derivatives, with CAS No. 1805070-85-2 positioned as a high-potential candidate. Its dual applicability in pharmaceuticals and agriculture aligns with the convergence chemistry trend, where molecular scaffolds serve multiple industries. Investors frequently search for such multipurpose intermediates, underscoring the compound's commercial relevance.

Environmental and toxicological studies of 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide remain an active area of investigation. While early data suggest favorable degradation profiles, the scientific community emphasizes green chemistry principles in its further development. This precautionary approach addresses public concerns about chemical persistence—a frequently debated topic in environmental forums.

In conclusion, 2-(Difluoromethyl)-6-methyl-5-nitropyridine-3-carboxamide represents a compelling case study in modern functionalized heterocycle chemistry. Its CAS No. 1805070-85-2 designation marks it as a structurally sophisticated building block with cross-industry potential. As research continues to uncover its full capabilities, this compound will likely remain at the forefront of discussions about next-generation chemical entities and their role in addressing global health and agricultural challenges.